Cas no 447401-95-8 ((5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol)
447401-95-8 structure
Product Name:(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol
CAS No:447401-95-8
MF:C6H7ClF2N2O
MW:196.582387208939
CID:2643644
PubChem ID:17862871
Update Time:2025-04-21
(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol Chemical and Physical Properties
Names and Identifiers
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- 447401-95-8
- (5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanol
- CS-0380042
- AKOS012188264
- SCHEMBL3384730
- (5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol
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- Inchi: 1S/C6H7ClF2N2O/c1-11-5(7)3(2-12)4(10-11)6(8)9/h6,12H,2H2,1H3
- InChI Key: OWJSUNGDWUHQDU-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)C(C(F)F)=NN1C
Computed Properties
- Exact Mass: 196.0214969Da
- Monoisotopic Mass: 196.0214969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.1Ų
(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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